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Compound of Interest

Compound Name: Tri(O-tolyl)lead

Cat. No.: B11949935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(2-methylphenyl)plumbane is an organolead compound that, like other organometallic

reagents, holds potential for applications in organic synthesis and materials science. This

document provides a detailed protocol for the laboratory-scale synthesis of tris(2-

methylphenyl)plumbane via the Grignard reaction. The procedure involves the reaction of 2-

methylphenylmagnesium bromide with lead(II) chloride. Given the hazardous nature of

organolead compounds, this protocol must be carried out with strict adherence to the safety

precautions outlined below.

Disclaimer: Organolead compounds are highly toxic and should be handled only by trained

personnel in a well-ventilated fume hood with appropriate personal protective equipment. All

waste materials must be disposed of as hazardous waste according to institutional and local

regulations.

Quantitative Data
As specific experimental data for tris(2-methylphenyl)plumbane is not widely available in the

literature, the following table provides representative data for the closely related and well-

characterized compound, triphenylplumbane, which can be used as an estimate for the

expected properties of the target compound.
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Parameter
Representative Value (for
Triphenylplumbane)

Molecular Formula C₁₈H₁₆Pb

Molecular Weight 439.52 g/mol

Appearance White crystalline solid

Melting Point 222-224 °C

¹H NMR (CDCl₃, δ) 7.25-7.50 (m, 15H, Ar-H)

¹³C NMR (CDCl₃, δ) 128.4 (d), 129.0 (d), 137.4 (s), 150.9 (s)

Typical Yield 60-70%

Experimental Protocol
This protocol details the synthesis of tris(2-methylphenyl)plumbane from 2-bromotoluene and

lead(II) chloride. The process is divided into two main stages: the preparation of the Grignard

reagent and the subsequent reaction with lead(II) chloride.

Materials and Reagents:

2-Bromotoluene (o-bromotoluene), anhydrous

Magnesium turnings

Iodine (crystal)

Lead(II) chloride (PbCl₂), anhydrous

Anhydrous diethyl ether or tetrahydrofuran (THF)

Toluene, anhydrous

Hydrochloric acid (HCl), 1 M

Saturated aqueous ammonium chloride (NH₄Cl) solution
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Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Hexane or pentane for recrystallization

Equipment:

Three-neck round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Inert gas supply (Nitrogen or Argon) with a manifold

Schlenk line equipment (optional, but recommended)

Cannula for liquid transfer

Ice bath

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Part 1: Preparation of 2-Methylphenylmagnesium Bromide (Grignard Reagent)

Apparatus Setup: Assemble a dry three-neck flask equipped with a reflux condenser (with a

drying tube or inert gas inlet), a dropping funnel, and a magnetic stir bar. All glassware must

be oven-dried and cooled under an inert atmosphere.
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Initiation: Place magnesium turnings (1.2 equivalents) in the flask. Add a small crystal of

iodine to activate the magnesium surface.

Grignard Formation: In the dropping funnel, prepare a solution of 2-bromotoluene (1.0

equivalent) in anhydrous diethyl ether or THF. Add a small portion of this solution to the

magnesium turnings. The reaction is initiated when the brown color of the iodine disappears

and bubbling is observed. If the reaction does not start, gentle warming may be applied.

Addition: Once the reaction has initiated, add the remaining 2-bromotoluene solution

dropwise at a rate that maintains a gentle reflux.

Completion: After the addition is complete, reflux the mixture for an additional 1-2 hours to

ensure complete formation of the Grignard reagent. The resulting solution should be a cloudy

grey or brown.

Part 2: Synthesis of Tris(2-methylphenyl)plumbane

Reaction Setup: In a separate, dry three-neck flask equipped with a mechanical stirrer, a

dropping funnel, and an inert gas inlet, suspend anhydrous lead(II) chloride (0.33

equivalents) in anhydrous diethyl ether or THF.

Cooling: Cool the lead(II) chloride suspension to 0 °C using an ice bath.

Addition of Grignard Reagent: Transfer the prepared 2-methylphenylmagnesium bromide

solution to the dropping funnel via cannula and add it dropwise to the cooled lead(II) chloride

suspension with vigorous stirring. A color change and the formation of a precipitate will be

observed.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to stir at room temperature for 2-3 hours.

Quenching: Carefully quench the reaction by slowly adding a saturated aqueous solution of

ammonium chloride.

Work-up: Transfer the mixture to a separatory funnel. Add 1 M hydrochloric acid to dissolve

any remaining magnesium salts. Extract the aqueous layer with diethyl ether or toluene.
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Drying and Evaporation: Combine the organic layers and dry over anhydrous sodium sulfate

or magnesium sulfate. Filter and remove the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product is a solid. Recrystallize the solid from a suitable solvent such

as hexane or pentane to obtain pure tris(2-methylphenyl)plumbane as a crystalline solid.

Safety Precautions
Toxicity: Organolead compounds are highly toxic. Avoid inhalation, ingestion, and skin

contact. All manipulations should be performed in a well-ventilated fume hood.

Personal Protective Equipment (PPE): Wear a lab coat, chemical safety goggles, and

chemical-resistant gloves (nitrile or neoprene) at all times.

Inert Atmosphere: Grignard reagents are sensitive to air and moisture. The reaction must be

carried out under an inert atmosphere of nitrogen or argon.

Fire Hazard: Diethyl ether and THF are highly flammable. Ensure there are no open flames

or spark sources in the vicinity.

Waste Disposal: All glassware and disposable materials contaminated with organolead

compounds must be decontaminated or disposed of as hazardous waste. Aqueous and

organic waste streams containing lead must be collected and disposed of separately.

Diagrams
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Part 1: Grignard Reagent Synthesis

Part 2: Plumbane Synthesis
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[https://www.benchchem.com/product/b11949935#protocol-for-preparing-tris-2-
methylphenyl-plumbane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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